Cas no 62605-97-4 (Benzenamine, 3-(methylsulfonyl)-5-nitro-)

• Product Name: Benzenamine, 3-(methylsulfonyl)-5-nitro-
• CAS No: 62605-97-4
• MF: C₇H₈N₂O₄S
• MW: 216.214420318604
• CID: 438400
• PubChem ID: 67359315
• Update Time: 2025-04-19

Benzenamine, 3-(methylsulfonyl)-5-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 3-(methylsulfonyl)-5-nitro-
• 3-methylsulfonyl-5-nitroaniline
• 3-methansulfonyl-5-nitro-phenylamine
• 3-(Methylsulfonyl)-5-nitro-aniline
• 3-methylsulfonyl-5-nitro-aniline
• SCHEMBL2311386
• XLUJTNBOIUHWGV-UHFFFAOYSA-N
• 62605-97-4
• 3-(Methanesulfonyl)-5-nitroaniline
• DTXSID60737143

• Inchi： 1S/C7H8N2O4S/c1-14(12,13)7-3-5(8)2-6(4-7)9(10)11/h2-4H,8H2,1H3
• InChI Key： XLUJTNBOIUHWGV-UHFFFAOYSA-N
• SMILES： S(C)(C1C=C(C=C(C=1)[N+](=O)[O-])N)(=O)=O

Computed Properties

• Exact Mass: 216.02054
• Monoisotopic Mass: 216.02047791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 114Ų

Experimental Properties

• PSA: 103.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes